N-(3-chlorophenyl)-9,10-dioxo-9,10-dihydro-1-anthracenesulfonamide

• Molecular Formula: C20H12ClNO4S
• Molecular Weight: 397.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-9,10-dioxoanthracene-1-sulfonamide
• InChI: InChI=1S/C20H12ClNO4S/c21-12-5-3-6-13(11-12)22-27(25,26)17-10-4-9-16-18(17)20(24)15-8-2-1-7-14(15)19(16)23/h1-11,22H
• InChI Key: BMDKJUYFZDKUEZ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)S(=O)(=O)NC4=CC(=CC=C4)Cl

Description

N-(3-chlorophenyl)-9,10-dioxo-9,10-dihydro-1-anthracenesulfonamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CADA, and it has been shown to exhibit a range of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of CADA involves its interaction with specific proteins in the cell, including the tumor suppressor protein p53. CADA has been shown to activate p53, which in turn induces apoptosis in cancer cells. Additionally, CADA has been shown to inhibit the activity of the enzyme topoisomerase II, which is necessary for DNA replication. These mechanisms of action make CADA a promising candidate for further research into cancer treatments.
Biochemical and Physiological Effects:
CADA has been shown to exhibit a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of cell cycle progression, and disruption of DNA replication. Additionally, CADA has been shown to exhibit anti-inflammatory properties by inhibiting the activity of the enzyme cyclooxygenase-2. These effects make CADA a promising candidate for further research into a range of medical conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of CADA for lab experiments is its synthetic nature, which allows for precise control over its composition and purity. Additionally, CADA has been extensively studied, and its mechanisms of action are well-understood, making it a reliable tool for scientific research. However, one limitation of CADA is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are a number of future directions for research into CADA, including further studies into its potential applications in cancer treatments. Additionally, CADA has been shown to exhibit anti-inflammatory properties, which could make it a promising candidate for further research into inflammatory conditions such as arthritis. Finally, further studies could be conducted to explore the potential of CADA as a tool for gene therapy, as its ability to activate p53 could be used to induce apoptosis in cancer cells with mutated p53 genes.

Synthesis Methods

The synthesis of CADA involves a multi-step process that begins with the reaction of 3-chlorobenzaldehyde with malonic acid in the presence of a catalyst. The resulting product is then reacted with sulfuric acid to form the anthracene ring system, which is subsequently sulfonated to produce CADA. This synthesis method has been optimized over time to improve yields and reduce impurities, making CADA more accessible for research purposes.

Scientific Research Applications

CADA has been studied extensively for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to exhibit anti-cancer properties by inducing apoptosis, or programmed cell death, in cancer cells. Additionally, CADA has been shown to inhibit the growth of cancer cells by disrupting the cell cycle and preventing DNA replication. These findings make CADA a promising candidate for further research into cancer treatments.